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Compound of Interest

Compound Name: VLX600

Cat. No.: B1683838 Get Quote

Introduction

VLX600 is a small molecule compound initially identified for its preferential cytotoxicity towards

quiescent cells within the metabolically compromised microenvironments of solid tumors. Its

primary mechanism of action involves the chelation of intracellular iron, leading to the inhibition

of mitochondrial oxidative phosphorylation (OXPHOS).[1][2][3] This disruption of mitochondrial

respiration results in reduced cellular ATP levels, induction of autophagy, and ultimately, cell

death. Further studies have revealed that VLX600 can also inhibit iron-dependent histone

lysine demethylases (KDMs), thereby disrupting homologous recombination and potentially

sensitizing cancer cells to other therapies like PARP inhibitors and platinum-based agents.[4]

These application notes provide detailed protocols for assessing the in vitro effects of VLX600
on cancer cells, focusing on cell viability, apoptosis, and mitochondrial function.

Chemical Properties

Property Value Reference

Synonyms

(Z)-6-Methyl-3-(2-(1-(pyridin-2-

yl)ethylidene)hydrazinyl)-5H-[1]

[5]triazino[5,6-b]indole

Appearance Dark yellow powder

Solubility 25 mg/mL in DMSO

Storage Store at -20°C
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Mechanism of Action Pathway
The following diagram illustrates the proposed mechanism of action for VLX600.
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Seed Cells
(15,000/well in 96-well plate)

Incubate for 24 hours
(37°C, 5% CO2)

Add VLX600
(serial dilutions)

Incubate for 72 hours

Add Resazurin Solution

Incubate for 2.5 hours
(protect from light)

Measure Fluorescence
(e.g., 560nm Ex / 590nm Em)

Calculate IC50 Values
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Treat cells with VLX600
in culture flasks/plates

Harvest cells
(including supernatant)

Wash cells with cold PBS

Centrifuge (e.g., 300 xg, 5 min)

Resuspend 1-5 x 10^5 cells
in 1X Binding Buffer

Add Annexin V-FITC
and Propidium Iodide (PI)

Incubate for 15-20 min
at room temperature (dark)

Analyze by Flow Cytometry
(within 1 hour)

Quadrant Analysis:
- Live (AV-/PI-)

- Early Apoptotic (AV+/PI-)
- Late Apoptotic (AV+/PI+)

- Necrotic (AV-/PI+)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plate Preparation

Seahorse XF Assay Run

Data Analysis

Seed cells in
Seahorse XF plate

Incubate overnight

Equilibrate in XF Assay Medium
(37°C, no CO2) for 1 hour

Measure Basal OCR

Place plate in analyzer

Inject VLX600
(Measure OCR response)

Inject Oligomycin
(Blocks ATP Synthase)

Inject FCCP
(Uncoupler, reveals max respiration)

Inject Rotenone/Antimycin A
(Complex I/III inhibitors)

Calculate ATP-linked Respiration

Analyze OCR data

Calculate Maximal Respiration

Calculate Spare Capacity

Calculate Proton Leak
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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